Cas no 1557342-69-4 (5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1557342-69-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD29044939
• CID: 4609704
• PubChem ID: 19609393
• Update Time: 2025-10-29

5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-aminoimidazo[1,2-a]pyridine-3-carboxylic acid
• S11498
• A901003
• 1557342-69-4
• 5-aminoimidazo[1,2-a]pyridine-3-carboxylicacid
• AKOS023769472
• SCHEMBL8378650
• Imidazo[1,2-a]pyridine-3-carboxylic acid, 5-amino-
• MFCD29044939
• 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid

• MDL： MFCD29044939
• Inchi： 1S/C8H7N3O2/c9-6-2-1-3-7-10-4-5(8(12)13)11(6)7/h1-4H,9H2,(H,12,13)
• InChI Key： NNCMICHXEKAPSO-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C=CC=C(N)N21)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid

Comprehensive Overview of 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1557342-69-4)

5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1557342-69-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid features an amino group and a carboxylic acid functional group, which make it highly versatile for synthetic modifications. These functional groups enable the compound to participate in a wide range of chemical reactions, such as amide coupling and esterification, which are critical for developing novel therapeutics. Its CAS No. 1557342-69-4 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

In recent years, the demand for imidazopyridine derivatives has surged, driven by their potential in treating various diseases. For instance, compounds like 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid are being explored for their role in kinase inhibition, a hot topic in cancer research. Kinases are enzymes that regulate cellular processes, and their dysregulation is linked to numerous cancers. This compound’s ability to modulate kinase activity makes it a promising candidate for targeted therapy.

Another area of interest is the compound’s potential in antimicrobial applications. With the rise of antibiotic-resistant bacteria, researchers are actively seeking new chemical scaffolds to combat infections. The imidazopyridine core of 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid has shown activity against certain bacterial strains, making it a valuable subject for further study. This aligns with the global focus on antimicrobial resistance (AMR), a pressing public health issue.

From a synthetic chemistry perspective, 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid is often used as a precursor for more complex molecules. Its carboxylic acid group allows for easy derivatization, enabling the creation of libraries of compounds for high-throughput screening. This approach is widely adopted in drug discovery programs, where efficiency and diversity are key to identifying lead compounds.

The compound’s stability and solubility profile also make it suitable for formulation development, another critical aspect of pharmaceutical research. Scientists are investigating its compatibility with various excipients to optimize delivery systems, such as oral tablets or injectable solutions. This is particularly relevant given the increasing demand for patient-friendly drug formulations.

In the agrochemical sector, 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid is being explored for its potential as a pesticide intermediate. Its structural features may contribute to the development of new crop protection agents, addressing challenges like pest resistance and environmental sustainability. This resonates with the growing emphasis on sustainable agriculture and the need for eco-friendly solutions.

For researchers and manufacturers, sourcing high-quality 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1557342-69-4) is essential. The compound’s purity and consistency are critical for reproducible results in both academic and industrial settings. Suppliers often highlight its analytical data, including HPLC and NMR spectra, to ensure compliance with stringent quality standards.

In conclusion, 5-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1557342-69-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique structure and functional groups make it a valuable tool for drug design and chemical synthesis. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.